![molecular formula C26H26N4O3S B295741 6-{2-[2-(2-allylphenoxy)ethoxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one](/img/structure/B295741.png)
6-{2-[2-(2-allylphenoxy)ethoxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
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Overview
Description
6-{2-[2-(2-allylphenoxy)ethoxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one, also known as TDP1 inhibitor, is a chemical compound that has shown promising results in scientific research. This compound has been found to have potential applications in cancer treatment, as it inhibits the activity of the enzyme tyrosyl-DNA phosphodiesterase 1 (TDP1), which is involved in DNA repair.
Mechanism of Action
6-{2-[2-(2-allylphenoxy)ethoxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one inhibitor works by inhibiting the activity of the enzyme this compound, which is involved in the repair of DNA damage. By inhibiting this enzyme, this compound inhibitor prevents cancer cells from repairing DNA damage caused by chemotherapy or radiation therapy, leading to their death.
Biochemical and Physiological Effects:
This compound inhibitor has been found to have several biochemical and physiological effects. It has been shown to induce DNA damage and cell death in cancer cells, while having little effect on normal cells. This compound inhibitor has also been found to inhibit the growth and proliferation of cancer cells, as well as their ability to form tumors.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-{2-[2-(2-allylphenoxy)ethoxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one inhibitor in lab experiments is its specificity for cancer cells. It has been found to have little effect on normal cells, reducing the risk of toxicity. However, one of the limitations of this compound inhibitor is its relatively low potency, which may limit its effectiveness in some cases.
Future Directions
There are several future directions for the research and development of 6-{2-[2-(2-allylphenoxy)ethoxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one inhibitor. One potential direction is the optimization of its synthesis method to improve its potency and effectiveness. Another direction is the investigation of its potential applications in combination with other cancer treatments, such as immunotherapy. Additionally, further research is needed to better understand the mechanism of action of this compound inhibitor and its effects on cancer cells.
Synthesis Methods
The synthesis of 6-{2-[2-(2-allylphenoxy)ethoxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one inhibitor involves several steps, including the condensation of 2-allylphenol with 2-bromoethanol, followed by the reaction of the resulting product with 2-(2-bromoethoxy)benzaldehyde. The resulting compound is then reacted with 2-amino-5-isopropyl-1,3,4-thiadiazole and 2,4-dichloro-5-nitropyrimidine to yield the final product.
Scientific Research Applications
6-{2-[2-(2-allylphenoxy)ethoxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one inhibitor has been the focus of several scientific studies, particularly in the field of cancer research. It has been found to be effective against various types of cancer cells, including those that are resistant to chemotherapy. This compound inhibitor has also been shown to enhance the effectiveness of other cancer treatments, such as radiation therapy.
Properties
Molecular Formula |
C26H26N4O3S |
---|---|
Molecular Weight |
474.6 g/mol |
IUPAC Name |
(6Z)-5-imino-2-propan-2-yl-6-[[2-[2-(2-prop-2-enylphenoxy)ethoxy]phenyl]methylidene]-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one |
InChI |
InChI=1S/C26H26N4O3S/c1-4-9-18-10-5-7-12-21(18)32-14-15-33-22-13-8-6-11-19(22)16-20-23(27)30-26(28-24(20)31)34-25(29-30)17(2)3/h4-8,10-13,16-17,27H,1,9,14-15H2,2-3H3/b20-16-,27-23? |
InChI Key |
LZVUHAPCUKUDOZ-LSTNBMAPSA-N |
Isomeric SMILES |
CC(C)C1=NN2C(=N)/C(=C/C3=CC=CC=C3OCCOC4=CC=CC=C4CC=C)/C(=O)N=C2S1 |
SMILES |
CC(C)C1=NN2C(=N)C(=CC3=CC=CC=C3OCCOC4=CC=CC=C4CC=C)C(=O)N=C2S1 |
Canonical SMILES |
CC(C)C1=NN2C(=N)C(=CC3=CC=CC=C3OCCOC4=CC=CC=C4CC=C)C(=O)N=C2S1 |
Origin of Product |
United States |
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